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Compound of Interest

Compound Name: Procyanidin C2

Cat. No.: B1252138

Get Quote

Introduction

Procyanidin C2 is a natural polyphenolic compound found in various plant sources, including

grape seeds, barley, and pine bark.[2] It is a trimer composed of three catechin units linked

together.[2] Due to its potential health benefits, including antioxidant and immunomodulatory

activities, there is a growing interest in obtaining pure Procyanidin C2 for research and

pharmaceutical applications.[2][3] This protocol details a robust chromatographic method for

the purification of Procyanidin C2.

Principle

The purification strategy employs a sequential combination of different chromatography

techniques to separate Procyanidin C2 from a complex mixture of other procyanidins and

plant metabolites. The workflow begins with an initial fractionation using Sephadex LH-20

column chromatography, which separates compounds based on their size and polarity.[4][5]

This is followed by a high-resolution purification step using preparative High-Performance

Liquid Chromatography (HPLC). Both normal-phase and reversed-phase HPLC can be

effective, with the choice depending on the specific separation requirements.[6][7] An
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alternative advanced technique, High-Speed Counter-Current Chromatography (HSCCC), can

also be utilized for efficient separation without a solid stationary phase.[8][9][10][11]

Workflow Overview

The overall purification process is depicted in the following workflow diagram:

Crude Plant Extract Sephadex LH-20
Column Chromatography

 Loading Fraction Collection
(Trimer-Enriched)

 Elution Preparative HPLC
(e.g., Diol or C18 column)

 Injection Isolation of
Procyanidin C2 Peak

 Gradient Elution Purity Analysis
(Analytical HPLC, MS)

 Characterization Purified Procyanidin C2

Click to download full resolution via product page

Figure 1: General workflow for the purification of Procyanidin C2.

Experimental Protocols
1. Crude Extract Preparation

A suitable plant source rich in procyanidins (e.g., grape seeds) is first defatted and then

extracted with an organic solvent mixture.

Materials: Ground grape seeds, n-hexane, 70% acetone in water.

Protocol:

Macerate the ground plant material with n-hexane to remove lipids.

Air-dry the defatted material.

Extract the defatted material with 70% aqueous acetone at room temperature with

agitation.

Filter the extract and concentrate it under reduced pressure to remove acetone.

Lyophilize the aqueous extract to obtain a crude procyanidin powder.

2. Sephadex LH-20 Column Chromatography
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This step aims to fractionate the crude extract and enrich the fraction containing trimeric

procyanidins.[4][5][12][13]

Materials: Sephadex LH-20 resin, chromatography column, ethanol, methanol, water.

Protocol:

Swell the Sephadex LH-20 resin in ethanol.

Pack the swollen resin into a glass column.

Equilibrate the column with ethanol.

Dissolve the crude extract in a minimal amount of the initial mobile phase.

Load the sample onto the column.

Elute the column with a stepwise gradient of methanol in water, starting with lower

concentrations of methanol to elute monomers and dimers, and gradually increasing the

methanol concentration to elute trimers and higher oligomers.

Collect fractions and monitor by analytical HPLC to identify the fractions enriched in

Procyanidin C2.

Pool the trimer-enriched fractions and evaporate the solvent.

3. Preparative High-Performance Liquid Chromatography (HPLC)

The trimer-enriched fraction is further purified by preparative HPLC to isolate Procyanidin C2.

A diol-based normal-phase column is often effective for separating procyanidin oligomers.[6]

Materials: Preparative HPLC system with a UV detector, Diol stationary phase column,

mobile phase solvents (e.g., dichloromethane, methanol, formic acid, water).

Protocol:

Equilibrate the preparative diol column with the initial mobile phase. A common mobile

phase system is a gradient of methanol/water/formic acid (solvent B) in dichloromethane
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(solvent A).[6]

Dissolve the dried trimer-enriched fraction in the initial mobile phase.

Inject the sample onto the column.

Elute with a linear gradient, increasing the proportion of solvent B to separate the

procyanidin oligomers according to their degree of polymerization.

Monitor the elution profile at 280 nm.

Collect the peak corresponding to Procyanidin C2.

Confirm the identity and purity of the collected fraction using analytical HPLC and mass

spectrometry (MS).

Data Presentation
The following table summarizes representative quantitative data for the purification of

procyanidin fractions. Note that specific yields for Procyanidin C2 can vary significantly

depending on the starting material and the efficiency of each purification step. The data

presented is a composite from literature on procyanidin purification.
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Purification
Step

Sample
Loaded (mg)

Fraction/Comp
ound

Yield (mg) Purity (%)

HSCCC

Separation of

Grape Seed

Proanthocyanidin

s

400

Fraction F1

(monomers/dime

rs)

53.7 -

Fraction F2 12.2 -

Fraction F3 29.5 -

Fraction F4 30.2 -

Fraction F5 11.2 -

Fraction F6 50.8 -

Fraction F7

(higher

oligomers)

169.8 -

Re-

chromatography

of HSCCC

Fractions (Prep-

HPLC)

-

Isolated

individual

procyanidins

7.1 - 78.9 70.0 - 95.7

Table 1: Example of yields and purities from a multi-step purification of grape seed

proanthocyanidins, including trimeric forms. Data adapted from a study on HSCCC and

preparative HPLC of grape seed proanthocyanidins.[10]

Signaling Pathways and Logical Relationships
The logical relationship in the purification protocol is a sequential process where each step

increases the purity of the target compound. This can be visualized as a decision tree where

fractions are analyzed and selected for the next stage of purification.
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Figure 2: Decision-making workflow for the purification of Procyanidin C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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